Cas no 1351607-26-5 (2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-cyclopentylacetamide; bis(oxalic acid))

• Product Name: 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-cyclopentylacetamide; bis(oxalic acid)
• CAS No: 1351607-26-5
• MF: C₂₁H₂₉N₅O₅
• MW: 431.485464811325
• CID: 6022496
• PubChem ID: 71780689
• Update Time: 2025-10-29

2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-cyclopentylacetamide; bis(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-cyclopentylacetamide; bis(oxalic acid)
• 2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-cyclopentylacetamide:oxalic acid
• 1351607-26-5
• 2-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-cyclopentylacetamide; bis(oxalic acid)
• AKOS026685725
• F5621-0073
• 2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-cyclopentylacetamide;oxalic acid
• VU0649158-1
• 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-cyclopentylacetamide dioxalate

• Inchi： 1S/C19H27N5O.C2H2O4/c25-19(20-15-5-1-2-6-15)14-24-11-9-23(10-12-24)13-18-21-16-7-3-4-8-17(16)22-18;3-1(4)2(5)6/h3-4,7-8,15H,1-2,5-6,9-14H2,(H,20,25)(H,21,22);(H,3,4)(H,5,6)
• InChI Key： WDRUZQLJERAELL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)=O.C(NC1CCCC1)(=O)CN1CCN(CC2NC3=CC=CC=C3N=2)CC1

Computed Properties

• Exact Mass: 521.21217758g/mol
• Monoisotopic Mass: 521.21217758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214Ų

Additional information on 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-cyclopentylacetamide; bis(oxalic acid)

Compound CAS No 1351607-26-5: 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-cyclopentylacetamide; bis(oxalic acid)

The compound with CAS No 1351607-26-5, named as 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-cyclopentylacetamide; bis(oxalic acid), is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural features and promising applications in drug discovery and advanced materials synthesis.

The molecular structure of this compound is characterized by the presence of a benzodiazole ring system, which is known for its aromatic stability and electronic properties. The benzodiazole moiety is attached to a piperazine ring, which introduces additional nitrogen atoms into the structure, enhancing its ability to form hydrogen bonds and interact with biological targets. The cyclopentyl group further contributes to the molecule's flexibility and hydrophobicity, making it suitable for a wide range of chemical reactions.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The integration of the benzodiazole and piperazine groups has shown potential in targeting specific proteins and enzymes involved in various diseases, including cancer and neurodegenerative disorders. Researchers have reported that this compound exhibits strong binding affinity to certain receptor sites, making it a promising candidate for drug design.

In addition to its pharmaceutical applications, this compound has also been explored in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of new types of semiconductors and light-emitting diodes (LEDs). The presence of the benzodiazole group enhances the molecule's ability to conduct electricity, while the cyclopentyl group provides mechanical stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that incorporate modern organic chemistry techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the overall efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

One of the most recent advancements in the study of this compound involves its application in drug delivery systems. Scientists have found that the molecule's structural features allow it to act as a carrier for therapeutic agents, enhancing their bioavailability and reducing side effects. This has opened up new avenues for targeted drug delivery, particularly in cancer therapy.

The structural versatility of this compound also makes it an attractive candidate for use in polymer chemistry. Researchers have explored its potential as a building block for constructing novel polymeric materials with tailored properties, such as high thermal stability and mechanical strength. These materials could find applications in industries ranging from aerospace to electronics.

In conclusion, the compound with CAS No 1351607-26-5 represents a significant advancement in modern organic chemistry. Its unique molecular structure, combined with its diverse applications across multiple fields, underscores its importance as a valuable tool for scientific research and industrial innovation.